Cas no 2223677-63-0 (2-Chloro-Afatinib)

• Product Name: 2-Chloro-Afatinib
• CAS No: 2223677-63-0
• MF: C₂₄H₂₅Cl₂N₅O₃
• MW: 502.393003225327
• CID: 4776533
• PubChem ID: 154631188
• Update Time: 2025-11-01

2-Chloro-Afatinib Chemical and Physical Properties

Names and Identifiers

• Afatinib IMpurity SCl
• Afatinib impurity 5/(S,E)-N-(4-((3,4-dichlorophenyl)amino)-7-((tetrahydrofuran-3-yl)oxy)quinazolin-6-yl)-4-(dimethylamino)but-2-enamide
• 2-Butenamide, N-[4-[(3,4-dichlorophenyl)amino]-7-[[(3S)-tetrahydro-3-furanyl]oxy]-6-quinazolinyl]-4-(dimethylamino)-, (2E)-
• AfatinibSCl
• 2-Chloro-Afatinib
• (S,E)-N-(4-((3,4-Dichlorophenyl)amino)-7-((tetrahydrofuran-3-yl)oxy)quinazolin-6-yl)-4-(dimethylamino)but-2-enamide (Afatinib Impurity)
• KQ2BJM2JGT
• (S,E)-N-(4-((3,4-DICHLOROPHENYL)AMINO)-7-((TETRAHYDROFURAN-3-YL)OXY)QUINAZOLIN-6-YL)-4-(DIMETHYLAMINO)BUT-2-ENAMIDE
• E82033
• (2E)-N-[4-[(3,4-Dichlorophenyl)amino]-7-[[(3S)-tetrahydro-3-furanyl]oxy]-6-quinazolinyl]-4-(dimethylamino)-2-butenamide
• 2223677-63-0
• (E)-N-[4-(3,4-dichloroanilino)-7-[(3S)-oxolan-3-yl]oxyquinazolin-6-yl]-4-(dimethylamino)but-2-enamide
• CS-0164263

• Inchi： 1S/C24H25Cl2N5O3/c1-31(2)8-3-4-23(32)30-21-11-17-20(12-22(21)34-16-7-9-33-13-16)27-14-28-24(17)29-15-5-6-18(25)19(26)10-15/h3-6,10-12,14,16H,7-9,13H2,1-2H3,(H,30,32)(H,27,28,29)/b4-3+/t16-/m0/s1
• InChI Key： GMLBQFFEIVQHIS-CWDCEQMOSA-N
• SMILES： C(NC1C(O[C@H]2CCOC2)=CC2C(C=1)=C(NC1=CC=C(Cl)C(Cl)=C1)N=CN=2)(=O)/C=C/CN(C)C

Computed Properties

• Exact Mass: 501.1334451g/mol
• Monoisotopic Mass: 501.1334451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 88.6Ų

Additional information on 2-Chloro-Afatinib

Professional Introduction to 2-Chloro-Afatinib (CAS No. 2223677-63-0)

2-Chloro-Afatinib, with the chemical identifier CAS No. 2223677-63-0, is a significant compound in the field of pharmaceutical chemistry and oncology. This compound is a derivative of afatinib, a well-known tyrosine kinase inhibitor (TKI) used in the treatment of certain types of cancer. The introduction of a chlorine atom at the 2-position of the afatinib molecule introduces unique pharmacological properties that enhance its therapeutic efficacy and selectivity.

The structure of 2-Chloro-Afatinib is characterized by its chlorinated aromatic ring system, which plays a crucial role in its interaction with target proteins. This modification not only improves the compound's solubility and bioavailability but also enhances its binding affinity to the tyrosine kinase domains of proteins such as EGFR (Epidermal Growth Factor Receptor) and HER2 (Human Epidermal growth factor Receptor 2). These interactions are pivotal in inhibiting signaling pathways that are often overactive in cancer cells, thereby suppressing tumor growth and proliferation.

Recent research has highlighted the potential of 2-Chloro-Afatinib as a promising candidate for the treatment of resistant cancers. Studies have demonstrated that the chlorine substitution enhances the compound's ability to overcome mutations that confer resistance to first-generation TKIs like erlotinib and gefitinib. This is particularly relevant in cases where tumors develop resistance through point mutations in the EGFR kinase domain, such as the T790M mutation. The improved binding affinity of 2-Chloro-Afatinib to these mutated forms suggests its potential as a next-generation therapeutic agent.

In clinical trials, 2-Chloro-Afatinib has shown encouraging results in patients with advanced non-small cell lung cancer (NSCLC) who have progressed on prior treatments. The compound's ability to inhibit both wild-type and mutant forms of EGFR and HER2 has led to significant tumor shrinkage and prolonged progression-free survival in some patients. These findings have prompted further investigation into its use as a monotherapy or in combination with other therapies to improve outcomes.

The pharmacokinetic profile of 2-Chloro-Afatinib is another area of interest. Unlike afatinib, which has a relatively short half-life, studies indicate that CAS No. 2223677-63-0 exhibits a longer duration of action due to its improved metabolic stability. This extended half-life could potentially reduce the frequency of dosing, improving patient compliance and convenience. Additionally, the compound's favorable pharmacokinetic properties contribute to its overall therapeutic potential by ensuring sustained levels of drug exposure at target sites.

Safety profiles are also critical in evaluating any new pharmaceutical compound. Preliminary data from preclinical studies suggest that 2-Chloro-Afatinib has a manageable safety profile, with common adverse effects being similar to those observed with afatinib. These include skin reactions, diarrhea, and paronychia. However, further clinical trials are necessary to fully assess its long-term safety and efficacy in diverse patient populations.

The development of targeted therapies like 2-Chloro-Afatinib represents a significant advancement in personalized medicine. By understanding the specific genetic alterations driving cancer growth, clinicians can tailor treatments to individual patients, leading to more effective and less toxic therapies. The ability of CAS No. 2223677-63-0 to target specific mutations makes it a valuable tool in this approach.

The future directions for research on 2-Chloro-Afatinib include exploring its efficacy in combination with other targeted agents or immunotherapy approaches. Combining different types of treatments can sometimes lead to synergistic effects, providing better control over cancer progression and potentially reducing the likelihood of resistance development. Additionally, investigating biomarkers that can predict response to therapy will help identify patients who are most likely to benefit from treatment with this compound.

In conclusion, 2-Chloro-Afatinib, identified by its CAS number CAS No. 2223677-63-0, is a promising therapeutic agent with significant potential in oncology. Its enhanced binding affinity to EGFR and HER2 mutants, favorable pharmacokinetic properties, and manageable safety profile make it an attractive option for treating advanced cancers. As research continues to uncover new insights into cancer biology and targeted therapy strategies, compounds like 2-Chloro-Afatinib will play an increasingly important role in improving patient outcomes.